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Compound of Interest

Compound Name:
4-Methyl-2H-pyrido[1,2-

a]pyrimidin-2-one

CAS No.: 35549-22-5

Cat. No.: B12214165

Get Quote

Executive Summary
The pyrido[2,3-d]pyrimidine scaffold represents a privileged structure in medicinal chemistry,

serving as a bio-isostere of the adenine ring found in ATP.[1] This structural mimicry allows

these derivatives to function as potent, ATP-competitive inhibitors across a diverse spectrum of

kinases, most notably Cyclin-Dependent Kinases (CDK4/6), PI3K/mTOR, and Tyrosine Kinases

(e.g., EGFR, c-Src).

This guide provides a technical deep-dive into the mechanism of action (MoA), structural

determinants of selectivity, and validated experimental protocols for characterizing these

inhibitors. It is designed for researchers requiring actionable insights into assay development

and lead optimization.

Structural Basis & Mechanism of Action[2][3]
The Pharmacophore: Adenine Mimicry
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The pyrido[2,3-d]pyrimidine core binds to the kinase ATP-binding pocket. The nitrogen atoms at

positions N1 and N3, along with the C2-amino substituent, are critical for establishing hydrogen

bond networks with the kinase hinge region.

Hinge Interaction: The N1 or N3 nitrogen typically accepts a hydrogen bond from the

backbone amide of the hinge residue (e.g., Val101 in CDK6). The C2-amino group often acts

as a hydrogen bond donor to the backbone carbonyl.

Hydrophobic Pocket: The bicyclic core sandwiches between the N-terminal and C-terminal

lobes of the kinase, engaging in Van der Waals interactions with hydrophobic residues (e.g.,

Ile10, Val18, Ala31 in CDK6).

Selectivity Determinants: Substituents at C5, C6, and C7 project into the solvent-exposed

region or the "back pocket" (behind the gatekeeper residue), driving selectivity between

kinase families (e.g., CDK vs. EGFR).

Canonical vs. Non-Canonical MoA
While the primary mechanism is ATP competition, recent structural studies (e.g., on Palbociclib)

reveal a more complex MoA:

Canonical: The inhibitor binds the active kinase-cyclin complex, preventing ATP hydrolysis

and substrate (e.g., Rb protein) phosphorylation.

Non-Canonical (Thermodynamic): In some contexts, pyrido-pyrimidines bind the kinase

monomer (e.g., CDK4) more tightly than the complex, allosterically preventing the assembly

of the active Kinase-Cyclin-p27 trimer.

Signaling Pathway Inhibition
The following diagram illustrates the critical node (CDK4/6-Rb) targeted by these inhibitors to

induce G1 cell cycle arrest.
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Figure 1: Mechanism of CDK4/6 inhibition by pyrido-pyrimidine derivatives, preventing Rb

phosphorylation and halting the cell cycle at the G1 restriction point.[2][3][4]
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Quantitative Efficacy Data
The following table summarizes the potency of representative pyrido-pyrimidine derivatives

against key oncology targets.

Compound
Class

Representat
ive Agent

Target
Kinase

IC50 (nM) Mechanism Reference

CDK4/6

Inhibitor

Palbociclib

(PD-

0332991)

CDK4 11
ATP

Competitive
[1]

CDK6 15
ATP

Competitive
[1]

Dual

PI3K/mTOR

Compound

31
PI3Kα 3.4

Dual

Inhibition
[2]

mTOR 4.7
Dual

Inhibition
[2]

Tyrosine

Kinase
PD-180970 Bcr-Abl 2.5

ATP

Competitive
[3]

EGFR

Inhibitor
PD-153035 EGFR 0.029

ATP

Competitive
[4]

Experimental Validation Protocols
To rigorously validate the mechanism and potency of pyrido-pyrimidine inhibitors, two

orthogonal assays are recommended: TR-FRET for biochemical potency and CETSA for

cellular target engagement.

Biochemical Potency: TR-FRET Kinase Assay
Principle: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) measures the

phosphorylation of a substrate using a specific antibody labeled with a donor fluorophore (e.g.,

Terbium) and a substrate labeled with an acceptor (e.g., Fluorescein). Proximity induces FRET.

[5]
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Protocol:

Reagent Prep: Dilute the pyrido-pyrimidine inhibitor in 100% DMSO (serial dilution), then

dilute 100x into Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01%

Brij-35).

Enzyme Reaction:

Add 2.5 µL inhibitor solution to a 384-well low-volume black plate.

Add 2.5 µL Kinase/Substrate mix (e.g., CDK4/CyclinD1 + Peptide Substrate).

Add 2.5 µL ATP (at

concentration).

Controls: Min control (No Enzyme), Max control (DMSO only).

Incubation: Seal plate and incubate for 60 minutes at RT (20-25°C).

Detection:

Add 2.5 µL Detection Mix containing EDTA (to stop reaction) and Tb-labeled anti-phospho-

substrate antibody.

Incubate for 60 minutes.

Readout: Measure TR-FRET signal on a multimode reader (Excitation: 340 nm; Emission 1:

495 nm, Emission 2: 520 nm). Calculate Ratio (520/495).

1. Reaction Setup
(Kinase + Inhibitor + ATP)

2. Phosphorylation
(60 min Incubation)

3. Detection Add
(Tb-Ab + EDTA)

4. FRET Readout
(Ratio 520/495nm)

Click to download full resolution via product page

Figure 2: TR-FRET Workflow for determining IC50 values.
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Target Engagement: Cellular Thermal Shift Assay
(CETSA)
Principle: Ligand binding stabilizes the target protein, shifting its melting temperature (

) higher. This allows validation that the inhibitor enters the cell and binds the specific kinase in
situ.[6]

Protocol:

Treatment: Treat cells (e.g., MCF-7) with the inhibitor (at 5-10x biochemical IC50) or DMSO

for 1 hour.

Harvest: Wash cells with PBS, trypsinize, and resuspend in PBS containing protease

inhibitors.

Heat Challenge: Aliquot cell suspension into PCR tubes. Heat each tube to a different

temperature (gradient: 40°C to 67°C) for 3 minutes using a thermal cycler.

Lysis: Cool to RT for 3 min. Freeze-thaw (liquid N₂ / 25°C) 3 times to lyse cells.

Separation: Centrifuge at 20,000 x g for 20 min at 4°C. Collect supernatant (soluble fraction).

Detection: Analyze supernatants via Western Blot using specific antibodies (e.g., anti-CDK4).

Analysis: Plot band intensity vs. Temperature. A right-shift in the curve indicates target

engagement.

Challenges & Future Directions
Resistance: Chronic exposure often leads to upregulation of compensatory kinases (e.g.,

CDK2 activation in CDK4/6 inhibited cells) or mutations in the Rb pathway.

Polypharmacology: While selectivity is generally high, the ATP-mimetic nature requires

rigorous screening against the "kinome" to avoid off-target toxicity (e.g., unintended FLT3 or

JAK inhibition).
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PROTACs: The pyrido-pyrimidine scaffold is currently being explored as a "warhead" for

Proteolysis Targeting Chimeras (PROTACs) to induce degradation rather than simple

inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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